3,4-dihydroquinolin-1(2H)-yl{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-yl}methanone

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl-[5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-yl]methanone
• InChI: InChI=1S/C20H21N3O2/c1-14-12-15(2)23(21-14)13-17-9-10-19(25-17)20(24)22-11-5-7-16-6-3-4-8-18(16)22/h3-4,6,8-10,12H,5,7,11,13H2,1-2H3
• InChI Key: SNVUNHZFHHIFNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(O2)C(=O)N3CCCC4=CC=CC=C43)C

Description

3,4-dihydroquinolin-1(2H)-yl{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-yl}methanone is a complex organic compound that belongs to the class of tetrahydroquinolines. These compounds are known for their diverse biological activities and are often used in the development of therapeutic agents .

Preparation Methods

The synthesis of 3,4-dihydroquinolin-1(2H)-yl{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-yl}methanone typically involves a multi-step process. One common method starts with p-toluidine, benzaldehyde, and trans-methyl-isoeugenol as commercial starting reagents. The synthesis proceeds through a sequence of Povarov cycloaddition reaction followed by N-furoylation processes . The reaction conditions often involve the use of deep eutectic solvents and green chemistry principles to enhance the efficiency and sustainability of the process .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan and pyrazole moieties.

Common reagents and conditions used in these reactions include organic solvents like ethanol or toluene, catalysts such as palladium or zinc bromide, and specific temperature and pressure conditions to optimize the reaction yields . The major products formed from these reactions depend on the specific reagents and conditions used but often include various substituted derivatives of the original compound .

Scientific Research Applications

3,4-dihydroquinolin-1(2H)-yl{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-yl}methanone has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of more complex molecules with potential bio-utilities.

Biology: The compound exhibits potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties.

Medicine: It is being researched for its potential use as an NF-κB inhibitor, which could be useful in anticancer drug development.

Industry: The compound is used in the production of new materials and as an important precursor for various industrial applications.

Comparison with Similar Compounds

Compared to other similar compounds, 3,4-dihydroquinolin-1(2H)-yl{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-yl}methanone stands out due to its unique combination of the tetrahydroquinoline, furan, and pyrazole moieties. This unique structure contributes to its diverse biological activities and potential therapeutic applications . Similar compounds include:

• 3,4-dihydroisoquinolin-1(2H)-one derivatives
• 2,3-dihydroquinolin-4(1H)-ones
• N-(tetrahydroquinolin-1-yl) furancarboxamides .

These compounds share some structural similarities but differ in their specific functional groups and biological activities .